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Compound of Interest

1H-Pyrazole, 3,4-dimethyl-5-
Compound Name:

phenyl-
CAS No.: 13618-35-4
Cat. No.: B8799444

Get Quote

Executive Safety Summary

Compound: 1H-Pyrazole, 3,4-dimethyl-5-phenyl- CAS: 13735-24-5 Physical State: Solid
(typically white to off-white powder).

This guide supersedes generic safety templates. It is designed for researchers handling
substituted pyrazoles in drug discovery and organic synthesis. While specific toxicological data
for this exact isomer is limited, structural analogs (phenyl-pyrazoles) are established
pharmaceutical intermediates with potential kinase-inhibitory activity. Treat this compound as a
bioactive irritant with potential acute oral toxicity.

Immediate Hazard Profile (GHS Inference):
o H302: Harmful if swallowed.[1][2][3][4]
e H315: Causes skin irritation.[1][4][5][6][7]

o H319: Causes serious eye irritation.[1][2][4][6][7][8]
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e H335: May cause respiratory irritation.[4][6][7]

Risk Assessment & Biological Logic

As scientists, we do not simply "follow rules™; we mitigate specific biological mechanisms.

o The Mechanism: Pyrazole derivatives often act as pharmacophores, binding to protein active
sites (e.g., kinases). Transdermal absorption or inhalation of dust can lead to systemic
exposure.

e The Vector: As a solid, the primary risk is dust generation during weighing and aerosolization
during transfer.

e The Solvation Factor: Once dissolved in organic solvents (DCM, DMF, DMSO), the
permeation rate through standard gloves increases exponentially.

PPE Matrix: The Barrier System

The following PPE selection is based on the state of the matter (Solid vs. Solvated).
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Protection Zone

Equipment Standard

Technical Specification &
Logic

Ocular

Chemical Splash Goggles (Not
Safety Glasses)

Why: Pyrazoles are severe eye
irritants (H319). Safety glasses
allow dust entry from the side.
Goggles must be ANSI Z87.1+
rated with indirect venting to
prevent fogging while blocking
dust.

Dermal (Hands)

Double Gloving Strategy

Inner Layer: 4 mil (0.10mm)
Nitrile (inspection layer).Outer
Layer (Solid): 5-8 mil
Nitrile.Outer Layer (Solvated):
If using DCM/Chloroform, use
Silver Shield (Laminate) or
Viton. Nitrile degrades in <5
mins with halogenated
solvents, carrying the pyrazole

through the skin.

Respiratory

Engineering Controls First

Primary: Certified Chemical
Fume Hood (Face velocity: 80-
100 fpm).Secondary
(Spill/Cleaning): N95 or P100
particulate respirator if outside
the hood.

Body

Lab Coat + Tyvek Sleeves

Standard cotton lab coats are
porous. Use disposable Tyvek
sleeves during weighing to
prevent dust accumulation on
wrists/forearms (a common

contact dermatitis site).

Operational Workflow & Logic
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The following diagram illustrates the critical control points (CCPs) where exposure risk is
highest.
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Figure 1: Operational lifecycle of 1H-Pyrazole, 3,4-dimethyl-5-phenyl-.[1] Note the critical
exposure zones during weighing and solvation where dust/vapor generation is highest.

Step-by-Step Handling Protocol
Phase A: Weighing (The Highest Risk Step)

Substituted pyrazoles are often electrostatic. Static charge causes powder to "jump,”
contaminating the balance and the user.

Preparation: Place an anti-static gun or ionizer inside the fume hood.
e Setup: Line the balance area with a disposable absorbent mat (benchkote).

o Transfer: Do not use a spatula directly from the stock bottle if possible. Tap powder gently
into a pre-tared weighing boat.

¢ Hygiene: Wipe the exterior of the stock bottle with a Kimwipe dampened in ethanol before
returning it to storage. This prevents "creeping" contamination on the bottle threads.

Phase B: Solvation & Reaction

e Solvent Choice: If dissolving in Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO), be
hyper-vigilant. These solvents are "skin penetrants” and will carry the pyrazole directly into
your bloodstream.

» Technique: Add solvent to the solid, not solid to the solvent, to minimize splash risk.
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o Temperature: If heating the reaction, ensure a reflux condenser is active. Pyrazoles have

relatively high boiling points but can sublime or co-distill.

Phase C: Spill Management (Dry)

* |solate: Inform nearby personnel.

e PPE Upgrade: Put on a P100 respirator if the spill is >1 gram and outside a hood.

e Method: Do not dry sweep (creates dust). Cover with a wet paper towel (water or ethanol) to

dampen the powder, then wipe up.

o Disposal: Place waste in a sealed bag labeled "Hazardous Debris - Pyrazole."

Disposal & Environmental Stewardship

Do not pour down the drain.[2][3][4][7][9][10] Pyrazoles are nitrogen-heterocycles that can

persist in aquatic environments (H412 equivalent).

Waste Stream Composition

Disposal Method

) Contaminated gloves,
Solid Waste o
weighing boats, paper towels.

Solid Hazardous Waste Bin.

Incineration is required.

_ Pyrazole dissolved in DCM,
Liquid Waste (Halogenated)
Chloroform.

Halogenated Organic Waste.

o Pyrazole dissolved in Acetone,
Liquid Waste (Non-Halo)

Non-Halogenated Organic

Ethanol, DMF. Waste.
Aqueous Toxic Waste. Check
Aqueous Waste Mother liquors from workup. pH before disposal; do not mix

with oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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